Cas no 2639419-26-2 (tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate)
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27782313
- 2639419-26-2
- tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate
-
- Inchi: 1S/C13H22N4O2/c1-13(2,3)19-12(18)10-11(14)17(8-16-10)9-4-6-15-7-5-9/h8-9,15H,4-7,14H2,1-3H3
- InChI Key: FXCZWNZKEWFPHA-UHFFFAOYSA-N
- SMILES: O(C(C1=C(N)N(C=N1)C1CCNCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.17427596g/mol
- Monoisotopic Mass: 266.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 82.2Ų
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27782313-0.05g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-27782313-0.1g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-27782313-0.25g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-27782313-0.5g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-27782313-1.0g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-27782313-2.5g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-27782313-5.0g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 | |
| Enamine | EN300-27782313-10.0g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-19 | |
| Enamine | EN300-27782313-1g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 1g |
$1129.0 | 2023-09-09 | ||
| Enamine | EN300-27782313-5g |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate |
2639419-26-2 | 5g |
$3273.0 | 2023-09-09 |
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate
tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate: A Comprehensive Overview
The compound tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate, identified by the CAS number 2639419-26-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule combines an imidazole ring, a piperidine moiety, and a tert-butyl ester group, making it a versatile scaffold for various chemical modifications.
The imidazole ring, a key structural component of this compound, is known for its aromaticity and ability to form hydrogen bonds, which are crucial for bioavailability and receptor interactions. Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the piperidine group further enhances the compound's versatility, as it can act as a rigid linker or contribute to the molecule's lipophilicity.
One of the most notable aspects of tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate is its potential as a precursor for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds, leveraging its functional groups for further modifications. For instance, the carboxylic acid derivative can be converted into various esters or amides, expanding its utility in drug design.
Recent advancements in synthetic methodologies have made it easier to prepare this compound with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.
In terms of pharmacological activity, tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate has shown promise in preclinical studies. Its ability to modulate key biological targets makes it a valuable tool in understanding disease mechanisms. For example, studies have demonstrated its potential as an anti-inflammatory agent, with research focusing on its effects on cytokine production and immune response pathways.
The compound's stability under physiological conditions is another critical factor contributing to its appeal. Its resistance to enzymatic degradation ensures prolonged bioavailability, which is essential for therapeutic applications. Furthermore, recent research has explored its potential as a prodrug, where it can be metabolized into an active form within the body.
In conclusion, tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate represents a valuable platform for chemical innovation. With ongoing research into its synthesis, structure-function relationships, and biological activities, this compound continues to be a focal point in both academic and industrial settings. Its versatility and potential for further development make it an indispensable component in modern drug discovery pipelines.
2639419-26-2 (tert-butyl 5-amino-1-(piperidin-4-yl)-1H-imidazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)